Cas no 922130-61-8 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide)

• Product Name: 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide
• CAS No: 922130-61-8
• MF: C₁₉H₁₈ClN₃O₃S₂
• MW: 435.94752073288
• CID: 5946850
• PubChem ID: 18572054
• Update Time: 2025-05-26

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide
• 4-Thiazoleacetamide, N-[2-(4-chlorophenyl)ethyl]-2-[(phenylsulfonyl)amino]-
• F2322-0900
• AKOS024639387
• 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(4-chlorophenyl)ethyl]acetamide
• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[2-(4-chlorophenyl)ethyl]acetamide
• N-(4-chlorophenethyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide
• 922130-61-8

• Inchi： 1S/C19H18ClN3O3S2/c20-15-8-6-14(7-9-15)10-11-21-18(24)12-16-13-27-19(22-16)23-28(25,26)17-4-2-1-3-5-17/h1-9,13H,10-12H2,(H,21,24)(H,22,23)
• InChI Key： XPFVVFHXLPQADV-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2=CC=C(Cl)C=C2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 435.0478115g/mol
• Monoisotopic Mass: 435.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 6.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide

Introduction to 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide (CAS No. 922130-61-8) and Its Emerging Applications in Chemical Biology

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide, identified by the CAS number 922130-61-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic development. The presence of a benzenesulfonamido group linked to a thiazole core, coupled with an acetamide moiety substituted with a 4-chlorophenyl ethyl chain, endows this molecule with distinct chemical and biological properties that are worth exploring.

The structural composition of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide (CAS No. 922130-61-8) suggests several possible mechanisms of action. The thiazole ring is a well-known scaffold in medicinal chemistry, frequently found in bioactive molecules such as antibiotics, antifungals, and anti-inflammatory agents. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable component in drug design. Additionally, the benzenesulfonamido group can serve as a hydrogen bond acceptor and may contribute to the compound's solubility and bioavailability. The acetamide moiety is another common pharmacophore that can modulate receptor binding affinity, while the 4-chlorophenyl ethyl chain introduces lipophilicity and potential allosteric modulation capabilities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the combination of these structural elements could lead to interactions with enzymes or receptors involved in critical biological pathways. For instance, the sulfonamido group might interact with acidic residues in protein active sites, while the thiazole ring could engage in π-stacking interactions or form coordination bonds with metal ions. These interactions are essential for understanding the compound's mechanism of action and optimizing its pharmacological properties.

In the realm of drug discovery, the development of novel molecular entities with diverse scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The compound 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide (CAS No. 922130-61-8) represents an excellent example of such an entity. Its unique structural features position it as a versatile tool for investigating biological processes and developing new treatments for various diseases. Researchers have been particularly interested in its potential applications in oncology, where its ability to disrupt key signaling pathways could lead to the identification of novel chemotherapeutic agents.

One area where this compound has shown promise is in the inhibition of kinases, which are enzymes that play a central role in cell signaling pathways associated with cancer progression. The sulfonamido group and the thiazole ring are known to be effective kinase inhibitors due to their ability to mimic natural substrates or interfere with ATP binding. Preliminary computational studies have suggested that derivatives of this compound could bind to ATP pockets on kinases such as EGFR (epidermal growth factor receptor) or ALK (anaplastic lymphoma kinase). These interactions could potentially block tumor growth by inhibiting downstream signaling cascades.

Furthermore, the 4-chlorophenyl ethyl chain may enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders as well. While more research is needed to fully elucidate its pharmacokinetic properties, early studies suggest that this moiety could improve oral bioavailability and brain penetration. This dual capability—both targeting peripheral kinases and penetrating the central nervous system—makes this compound an attractive candidate for multitargeted drug development.

The synthesis of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide (CAS No. 922130-61-8) presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently using multi-step reactions involving functional group transformations such as sulfonylation, condensation reactions on thiazole derivatives, and N-substitution with chlorophenylethyl groups. Advances in catalysis have also enabled greener synthetic routes that minimize waste and improve yields.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process by allowing rapid testing of large libraries of compounds for biological activity. By integrating HTS with computational modeling, researchers can prioritize compounds like 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-2-(4-chlorophenyl)ethylacetamide (CAS No. 922130-61-8) based on their predicted binding affinities and selectivity profiles before conducting expensive wet-lab experiments. This approach not only saves time but also reduces costs associated with drug discovery programs.

In conclusion,2-(2-benzenesulfonamido-1,3-thiazol-4-ytl)-N--(4-chlorophenyIethylacetamide(CAS No.\*\*922130--61--8\*\*)\is\an\intriguing\compound\with\potential\biological\activities.\Its\uniquestructuralfeatures,\includingthe\*benzenesulfonamid0group,\*thiazolering,*andthe*--(4-chIorophenyIethyIchain,makeit\viablecandidateforfurtherinvestigationinmedicinalchemistry.\WithadvancesincomputationalchemistryandHTS,\thismoleculeholdsgreatpromisefortheidentificationofnoveltreatmentsfordiseasesrangingfromcancer\todoctrinal\nervous systemdiseases.\Asresearchcontinues,\itwillbeinteresting\toseehowthiscompundecidesitswayintoclinicaldevelopmentandcontributes\tomedicalscience.